Cas no 2228777-71-5 (tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate
• CAS No: 2228777-71-5
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6407261
• PubChem ID: 165638856
• Update Time: 2025-11-07

tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate
• EN300-1875927
• 2228777-71-5
• tert-butyl N-{1-[1-(aminomethyl)cyclobutyl]-2,2-dimethylpropyl}carbamate

• Inchi： 1S/C15H30N2O2/c1-13(2,3)11(15(10-16)8-7-9-15)17-12(18)19-14(4,5)6/h11H,7-10,16H2,1-6H3,(H,17,18)
• InChI Key： PQOKTXNDROKYAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate

tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2228777-71-5, known as tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclobutane ring, and a carbamate functional group. The presence of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to form rigid structures that can mimic natural product scaffolds. The cyclobutane ring in this compound is particularly interesting as it introduces strain into the molecule, potentially enhancing its binding affinity to target proteins. This property makes it a promising candidate for use in medicinal chemistry, where precise molecular interactions are crucial for therapeutic efficacy.

The carbamate group in tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate plays a significant role in its chemical behavior. Carbamates are known for their ability to act as protecting groups for amines, which is particularly useful in organic synthesis. Additionally, the tert-butyl group provides steric bulk, which can influence the molecule's solubility and stability. These features make the compound versatile in both synthetic and analytical chemistry applications.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Researchers have explored the use of cyclobutane-containing molecules as carriers for bioactive agents due to their ability to enhance drug absorption and reduce toxicity. The combination of the cyclobutane ring and the carbamate group in this compound suggests that it could serve as a platform for developing novel drug delivery vehicles with improved pharmacokinetic profiles.

In terms of synthesis, tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereochemical control. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be valuable for chiral resolution studies.

The biological activity of this compound has also been a focus of recent research. Studies have shown that cyclobutane-containing molecules can exhibit potent inhibitory effects on various enzymes, making them attractive targets for drug discovery. The presence of the amine group in this compound further enhances its potential as a bioactive agent, as amines are commonly involved in hydrogen bonding interactions with biological targets.

From an environmental perspective, the degradation pathways of tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate are an important consideration. Research into biodegradation mechanisms has revealed that such compounds can undergo microbial transformation under specific conditions. Understanding these processes is crucial for assessing the environmental impact of this compound and ensuring its safe use in industrial applications.

In conclusion, tert-butyl N-{1-1-(aminomethyl)cyclobutyl-2,2-dimethylpropyl}carbamate (CAS No. 2228777-71-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with properties that make it valuable for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.